Cas no 90044-07-8 (1,2-Cyclopropanedicarbonyldichloride, 3,3-dimethyl-, trans- (9CI))

1,2-Cyclopropanedicarbonyldichloride, 3,3-dimethyl-, trans- (9CI) structure
90044-07-8 structure
Product Name:1,2-Cyclopropanedicarbonyldichloride, 3,3-dimethyl-, trans- (9CI)
CAS No:90044-07-8
MF:C7H8Cl2O2
MW:195.04322052002
CID:797924
PubChem ID:71430721
Update Time:2025-04-19

1,2-Cyclopropanedicarbonyldichloride, 3,3-dimethyl-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclopropanedicarbonyldichloride, 3,3-dimethyl-, trans- (9CI)
    • (1S,2S)-3,3-dimethylcyclopropane-1,2-dicarbonyl chloride
    • (1S,2S)-3,3-Dimethylcyclopropane-1,2-dicarbonyl dichloride
    • DTXSID90849329
    • 90044-07-8
    • Inchi: 1S/C7H8Cl2O2/c1-7(2)3(5(8)10)4(7)6(9)11/h3-4H,1-2H3/t3-,4-/m1/s1
    • InChI Key: RORDWUWGOGTRCQ-QWWZWVQMSA-N
    • SMILES: ClC([C@H]1[C@H](C(=O)Cl)C1(C)C)=O

Computed Properties

  • Exact Mass: 193.9901349g/mol
  • Monoisotopic Mass: 193.9901349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 34.1Ų
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